Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride

• CAS No.: 100482-76-6
• Molecular Formula: C17H22ClNO2
• Molecular Weight: 307.8 g/mol
• IUPAC Name: N-methyl-N-(2-phenoxyphenoxy)butan-1-amine;hydrochloride
• InChI: InChI=1S/C17H21NO2.ClH/c1-3-4-14-18(2)20-17-13-9-8-12-16(17)19-15-10-6-5-7-11-15;/h5-13H,3-4,14H2,1-2H3;1H
• InChI Key: DGENWOZYNWFADU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)OC1=CC=CC=C1OC2=CC=CC=C2.Cl

Description

Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride is a chemical compound with the molecular formula C17-H21-N-O2.Cl-H and a molecular weight of 307.85 . This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride involves several steps. The synthetic route typically includes the reaction of butylamine with N-methyl-4-(o-phenoxyphenoxy) to form the desired compound. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product yield . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and yield.

Chemical Reactions Analysis

Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Butylamine, N-methyl-4-(o-phenoxyphenoxy)-, hydrochloride can be compared with other similar compounds, such as:

• N-Methyl-4-(octyloxy)-m-anisidine hydrochloride
• N-Methyl-4-(o-(phenylthio)phenoxy)butylamine hydrochloride

These compounds share similar structural features but may differ in their specific chemical properties and applications. The uniqueness of this compound lies in its specific molecular structure and the resulting chemical and biological properties .